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Compound of Interest

Compound Name: iso-Nadolol (tert-Butyl-d9)

Cat. No.: B12419523 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive operational plan for the disposal of iso-
Nadolol (tert-Butyl-d9), a deuterated stable isotope of iso-Nadolol. Due to the absence of a

specific Safety Data Sheet (SDS) for iso-Nadolol (tert-Butyl-d9), the following procedures are

based on the safety data for the parent compound, Nadolol, and general principles of

hazardous waste management.

Hazard Identification and Safety Summary
Before handling iso-Nadolol (tert-Butyl-d9), it is crucial to understand its potential hazards,

which are inferred from its parent compound, Nadolol. Personal Protective Equipment (PPE)

should always be worn.
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Hazard Category Description Recommended PPE

Acute Toxicity (Oral)

May be harmful if swallowed.

Nadolol has a reported LD50

of 4500 mg/kg in mice.[1]

Lab coat, safety glasses, nitrile

gloves

Eye Irritation
Can cause serious eye

irritation.[1]
Safety glasses or goggles

Skin Sensitization
May cause an allergic skin

reaction.[1]
Nitrile gloves

Target Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure.[2]

Lab coat, safety glasses, nitrile

gloves

Combustibility
May form combustible dust

concentrations in air.[1]

Use in a well-ventilated area,

avoid creating dust

Step-by-Step Disposal Protocol
The disposal of iso-Nadolol (tert-Butyl-d9) must comply with all federal, state, and local

environmental regulations.[3] Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[4][5][6]

1. Waste Identification and Segregation:

Treat all iso-Nadolol (tert-Butyl-d9) waste as hazardous chemical waste.
Segregate solid waste (e.g., contaminated vials, weighing paper) from liquid waste (e.g.,
solutions containing the compound).
Do not mix with other incompatible waste streams. For instance, keep it separate from strong
acids.

2. Waste Collection and Containerization:

Solid Waste: Collect in a clearly labeled, sealable, and chemically compatible container. The
container should be designated for "Solid Hazardous Waste."
Liquid Waste: Collect in a sealable, leak-proof, and chemically compatible container (plastic
is often preferred).[7] The container must be labeled "Hazardous Waste" and should list all
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contents, including solvents and their approximate concentrations.
Ensure waste containers are kept closed except when adding waste.[4][7]

3. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."
The label must include the full chemical name: "iso-Nadolol (tert-Butyl-d9)".
Indicate the primary hazards (e.g., "Toxic," "Irritant").
Include the date when the waste was first added to the container.

4. Storage:

Store waste in a designated Satellite Accumulation Area (SAA) within the laboratory, at or
near the point of generation.[7][8]
The SAA must be inspected weekly for leaks or deterioration of containers.[8]
Ensure that incompatible wastes are not stored together.

5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office for waste pickup.
Do not attempt to treat or neutralize the chemical waste yourself.
The recommended final disposal method for this type of pharmaceutical waste is through a
licensed hazardous waste disposal company, likely via chemical incineration equipped with
an afterburner and scrubber.

Experimental Workflow & Disposal Pathway
The following diagram illustrates the logical workflow from chemical use to final disposal.
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Workflow for Handling and Disposal of iso-Nadolol (tert-Butyl-d9)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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